Cas no 21443-64-1 (1-Propanone, 1,1'-(2-oxido-1,2,5-oxadiazole-3,4-diyl)bis[2,2-dimethyl-)

• Product Name: 1-Propanone, 1,1'-(2-oxido-1,2,5-oxadiazole-3,4-diyl)bis[2,2-dimethyl-
• CAS No: 21443-64-1
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• CID: 1401260
• Update Time: 2024-08-16

1-Propanone, 1,1'-(2-oxido-1,2,5-oxadiazole-3,4-diyl)bis[2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2,2-dimethylpropanoyl)-5-oxido-1,2,5-oxadiazol-5-ium-3-yl]-2,2-dimethylpropan-1-one
• 1-Propanone, 1,1'-(2-oxido-1,2,5-oxadiazole-3,4-diyl)bis[2,2-dimethyl-

• Inchi： 1S/C12H18N2O4/c1-11(2,3)9(15)7-8(14(17)18-13-7)10(16)12(4,5)6/h1-6H3
• InChI Key： YSQYWYIWDAJVPA-UHFFFAOYSA-N
• SMILES： O1N=C(C(=O)C(C)(C)C)C(C(=O)C(C)(C)C)=[N+]1[O-]

Computed Properties

• Exact Mass: 254.12674

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 371.3±52.0 °C(Predicted)
• PSA: 87.11
• pka: -3.36±0.10(Predicted)